Cas no 66166-40-3 (4-nitro-2-phenyliodoniophenolate)
66166-40-3 structure
Product Name:4-nitro-2-phenyliodoniophenolate
CAS No:66166-40-3
MF:C12H8INO3
MW:341.101295471191
CID:963407
PubChem ID:13429610
Update Time:2025-04-19
4-nitro-2-phenyliodoniophenolate Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-2-phenyliodoniophenolate
- 4-Nitro-2-(phenyliodaniumyl)phenolate
- NSC-304445
- NSC304445
- DTXSID80540555
- 66166-40-3
-
- Inchi: 1S/C12H8INO3/c15-12-7-6-10(14(16)17)8-11(12)13-9-4-2-1-3-5-9/h1-8H
- InChI Key: DALXJYBBNMDFOZ-UHFFFAOYSA-N
- SMILES: [I+](C1C=CC=CC=1)C1C(=CC=C(C=1)[N+](=O)[O-])[O-]
Computed Properties
- Exact Mass: 340.95444
- Monoisotopic Mass: 340.95489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 68.9Ų
Experimental Properties
- PSA: 66.2
4-nitro-2-phenyliodoniophenolate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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